Cas no 2680738-06-9 (4-chloro-2-methyl-6-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid)

• Product Name: 4-chloro-2-methyl-6-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid
• CAS No: 2680738-06-9
• MF: C₁₂H₁₂ClNO₄
• MW: 269.680982589722
• CID: 5633817
• PubChem ID: 165919673
• Update Time: 2025-06-11

4-chloro-2-methyl-6-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28283232
• 2680738-06-9
• 4-chloro-2-methyl-6-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
• 4-chloro-2-methyl-6-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid

• Inchi： 1S/C12H12ClNO4/c1-3-4-18-12(17)14-9-6-8(13)5-7(2)10(9)11(15)16/h3,5-6H,1,4H2,2H3,(H,14,17)(H,15,16)
• InChI Key： BAAZGLBJZLGTRZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(C(=O)O)=C(C)C=1)NC(=O)OCC=C

Computed Properties

• Exact Mass: 269.0454856g/mol
• Monoisotopic Mass: 269.0454856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 75.6Ų

Additional information on 4-chloro-2-methyl-6-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid

Comprehensive Overview of 4-chloro-2-methyl-6-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid (CAS No. 2680738-06-9)

4-chloro-2-methyl-6-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid (CAS No. 2680738-06-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique benzoic acid backbone and allyloxycarbonylamino functional group, exhibits versatile chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the design of novel bioactive molecules.

The structural features of 4-chloro-2-methyl-6-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid include a chloro substituent at the 4-position and a methyl group at the 2-position of the benzene ring, which contribute to its electronic and steric properties. The prop-2-en-1-yloxy carbonylamino moiety further enhances its reactivity, enabling it to participate in various coupling and condensation reactions. These attributes have made it a subject of interest in the development of small molecule inhibitors and herbicide intermediates, aligning with current trends in sustainable agriculture and targeted drug discovery.

In recent years, the demand for custom synthesis and high-purity intermediates like 4-chloro-2-methyl-6-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid has surged, driven by advancements in high-throughput screening and combinatorial chemistry. This compound's compatibility with modern green chemistry protocols, such as solvent-free reactions and catalytic processes, has also positioned it as an environmentally friendly option for industrial applications. Additionally, its potential role in peptide mimetics and prodrug design has sparked discussions in academic forums and patent literature.

From a commercial perspective, CAS No. 2680738-06-9 is often sought after by suppliers specializing in fine chemicals and research reagents. Its synthesis typically involves multi-step organic transformations, including Ugi reactions or carbamate formation, which are well-documented in peer-reviewed journals. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure its purity and structural integrity, meeting the stringent requirements of regulatory agencies.

The growing interest in 4-chloro-2-methyl-6-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid is also reflected in online search trends, with queries focusing on its synthetic routes, supplier availability, and applications in drug discovery. As the pharmaceutical and agrochemical industries continue to innovate, this compound is poised to play a pivotal role in the development of next-generation therapeutics and crop protection agents. Its adaptability to structure-activity relationship (SAR) studies further underscores its relevance in contemporary research.

In conclusion, 4-chloro-2-methyl-6-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid (CAS No. 2680738-06-9) represents a compelling case study in the intersection of synthetic chemistry and applied sciences. Its multifaceted applications, coupled with its alignment with sustainability goals and technological advancements, ensure its continued prominence in scientific and industrial discourse. Future research will likely uncover additional utilities for this compound, solidifying its status as a cornerstone in modern chemical innovation.